Cas no 1228878-69-0 (1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride)

• Product Name: 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride
• CAS No: 1228878-69-0
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD09028172
• CID: 1038056
• PubChem ID: 70701198
• Update Time: 2025-06-11

1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride
• AK-77375
• ANW-73788
• CTK8C5026
• KB-219339
• 1-methyl-4,5,6,7-tetrahydropyrazolo[3,4-c]pyridine;dihydrochloride
• EN300-4263604
• A890904
• DTXSID90743959
• 1228878-69-0
• MFCD09028172
• 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride
• AMY15955
• 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine--hydrogen chloride (1/2)
• AKOS016007829
• 1-METHYL-4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[3,4-C]PYRIDINE 2HCL
• 1-METHYL-4H,5H,6H,7H-PYRAZOLO[3,4-C]PYRIDINE DIHYDROCHLORIDE
• DB-337357
• DS-17155
• 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridinedihydrochloride
• 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2)
• CS-W006892
• SY114783
• 1-methyl-4,5,6,7-tetrahydropyrazolo[3,4-c]pyridine dihydrochloride

• MDL： MFCD09028172
• Inchi： 1S/C7H11N3.2ClH/c1-10-7-5-8-3-2-6(7)4-9-10;;/h4,8H,2-3,5H2,1H3;2*1H
• InChI Key： HJIOKUDPUDYTLF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC2C=NN(C)C=2C1

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride

Research Brief on 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride (CAS: 1228878-69-0)

1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride (CAS: 1228878-69-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine class, which has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Recent research has focused on its pharmacological properties, synthesis methods, and mechanisms of action, making it a promising candidate for further development.

The compound's unique structure, featuring a pyrazolo[3,4-c]pyridine core, contributes to its ability to interact with various biological targets, including receptors and enzymes involved in disease pathways. Recent studies have highlighted its potential as a modulator of neurotransmitter systems, particularly in the context of neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, its role in inhibiting specific kinases has drawn attention in oncology research, where it may serve as a lead compound for the development of novel anticancer agents.

One of the key advancements in the study of 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride is the optimization of its synthesis. Recent publications have reported improved synthetic routes that enhance yield and purity, facilitating its use in preclinical and clinical studies. These methods often involve multi-step reactions, including cyclization and functional group transformations, to achieve the desired pharmacological profile. The availability of high-purity samples (CAS: 1228878-69-0) has also enabled more detailed pharmacokinetic and toxicological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating target proteins with high selectivity and potency. For instance, research has shown its ability to cross the blood-brain barrier, a critical feature for CNS-targeted therapies. Furthermore, its dihydrochloride salt form has been found to improve solubility and bioavailability, addressing one of the common challenges in drug development. These findings underscore the compound's potential as a versatile scaffold for designing new therapeutic agents.

Despite these promising results, challenges remain in the development of 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry are essential to advance this compound through the drug development pipeline. Ongoing research aims to explore its full therapeutic potential and identify additional applications in other disease areas.

In conclusion, 1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride (CAS: 1228878-69-0) represents a promising candidate in the field of medicinal chemistry. Its unique pharmacological properties, coupled with recent advancements in synthesis and characterization, position it as a valuable tool for drug discovery. Continued research and development efforts will be crucial to unlocking its full potential and translating preclinical findings into clinical applications.